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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and
emergency procedures for diethyl adipate (CAS No. 141-28-6). The information is compiled to
assist laboratory and drug development professionals in maintaining a safe working
environment. Diethyl adipate is a colorless, oily liquid used as a plasticizer, solvent, and an
intermediate in various industrial and chemical processes, including fragrances and
pharmaceuticals.[1][2][3][4]

Physical and Chemical Properties

The physical and chemical properties of diethyl adipate are summarized below. This
substance is a stable diester under normal conditions.[5][6] It is soluble in many organic
solvents like ethanol but is insoluble or slightly soluble in water.[2][4][7]
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Property Value Source(s)

Molecular Formula C10H1804 516171

Molecular Weight 202.25 g/mol [71[8]

Appearance Colorless liquid [21[51[7]
Odorless to mild, fruity ester-

Odor _ [11[2][7]
like aroma

Melting Point -18°C to -20°C [51[7119]

N _ 251°C (at 760 mmHg); 132°C

Boiling Point [51[71[€]
(at 15 mmHg)

Flash Point >110°C to 113°C (closed cup) [21I51[7119]

Density ~1.000 to 1.009 g/mL at 25°C [7119]

Vapor Density

6.97

[7]

Solubility

Insoluble in water; soluble in

organic solvents

[21141[7]

Toxicological Information

Diethyl adipate is considered to have low acute toxicity.[3] However, it may cause mild

irritation to the skin, eyes, and respiratory tract upon contact.[2][7]
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Endpoint Species Route Value Source(s)
LD50 Mouse Oral 8100 mg/kg [7119]
LD50 Rat Oral >1.6 g/kg [7]

TDLo (Lowest

Published Toxic Rat - 837 mg/kg [7]
Dose)

Not listed by
Carcinogenicity - - IARC, NTP, [5171eel

ACGIH, or OSHA

Mutation data
Germ Cell reported
. Mouse - ) 9]
Mutagenicity (Dominant lethal

test)

Hazard Identification and Handling Precautions

Under the Globally Harmonized System (GHS), diethyl adipate is generally not classified as a
hazardous substance.[2][8] However, caution is advised as it may cause mild irritation.[2][7]
Proper handling is crucial to minimize exposure.

General Handling Workflow

A systematic approach to handling diethyl adipate is essential for laboratory safety. This
involves a workflow that begins with a thorough review of the Safety Data Sheet (SDS) and
culminates in proper waste disposal.
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Preparation

Review Safety Data Sheet (SDS)

Ensure Adequate Ventilation
(Fume Hood or Local Exhaust)

Select and Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling & Storage

Handle Chemical
Avoid contact with eyes, skin, and clothing.
Avoid inhalation of vapors.

Store Properly
Keep container tightly closed in a cool,
dry, well-ventilated area.

Post-Handling

Wash Hands Thoroughly After Handling

l

Dispose of Waste
In accordance with local, regional,
and national regulations.

Click to download full resolution via product page

Caption: General workflow for safely handling diethyl adipate in a laboratory setting.
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn to prevent exposure.[1]

o Eye/Face Protection: Wear chemical safety goggles that comply with OSHA 29 CFR
1910.133 or European Standard EN166.[5][7]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent
skin contact.[1][2][7]

» Respiratory Protection: Generally not required with adequate ventilation.[10] If vapors are
generated or ventilation is poor, use a NIOSH/MSHA-approved respirator.[2][7]

Storage

Store diethyl adipate in a cool, dry, well-ventilated area away from incompatible substances
such as strong oxidizing agents, acids, and bases.[2][5][7] Keep containers tightly closed when
not in use.[1][7]

Emergency Procedures

In case of exposure or spills, follow these established first-aid and cleanup measures.

First-Aid Measures

The following diagram outlines the logical steps for responding to different types of exposure.
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Inhalation? :
Move to fresh air.

If breathing is difficult, give oxygen.
Seek medical aid.

Flush skin with plenty of soap and water
for at least 15 minutes.
Remove contaminated clothing.

Exposure Event

Flush eyes with plenty of water
for at least 15 minutes.
Seek medical aid.

Do NOT induce vomiting.
Give 2-4 cupfuls of milk or water.
Seek medical aid immediately.

$499

Click to download full resolution via product page

Caption: Decision logic for first-aid response to diethyl adipate exposure.[2][7]

Fire-Fighting Measures

« Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or alcohol-
resistant foam.[2][7]

+ Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide and
carbon dioxide may be generated.[2][5][7] Containers may explode when heated.[7]

+ Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][5][7]
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Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation and wear proper personal protective
equipment as indicated in Section 3.2.[2][5]

e Environmental Precautions: Prevent spills from entering storm sewers, ditches, or
waterways.[2][7]

o Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite, or earth) and place it
in a suitable, closed container for disposal.[2][7]

Experimental Protocols: Acute Oral Toxicity (LD50)
Determination

While the provided SDSs cite toxicological data, they do not detail the experimental protocols.
[7][9] For researchers, understanding the methodology is critical. Below is a generalized
workflow for an acute oral toxicity study, such as one to determine an LD50 value, based on
standard guidelines (e.g., OECD Guideline 420).
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1. Animal Selection & Acclimatization
(e.g., Wistar rats, 5-7 days)

2. Dose Preparation
(Diethyl adipate in appropriate vehicle)

3. Animal Fasting
(Overnight before dosing)

4. Administration of Substance
(Single oral gavage dose)

5. Observation Period (14 days)
Monitor for clinical signs of toxicity,
morbidity, and mortality.

:

6. Data Collection
Record body weight changes and
perform gross necropsy.

'

7. Statistical Analysis
(e.g., Probit analysis to calculate LD50)

Click to download full resolution via product page

Caption: A typical experimental workflow for an acute oral toxicity (LD50) study.

This protocol involves administering a single dose of diethyl adipate to a group of fasted
animals. The animals are then observed for up to 14 days for signs of toxicity and mortality.
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Body weight is monitored, and a gross necropsy is performed at the end of the study. The
collected data are then used to calculate the LD50 value, which is the statistical estimate of the
dose required to kill 50% of the test population.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Diethyl Adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670523#diethyl-adipate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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